Cas no 73655-51-3 (4-Amino-2-iodo-benzoic Acid)

4-Amino-2-iodo-benzoic Acid is a halogenated aromatic compound featuring both an amino and a carboxylic acid functional group. Its iodine substitution enhances reactivity, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Sonogashira couplings. The presence of the amino group allows for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and material science. This compound exhibits good stability under standard conditions and is compatible with a range of solvents, facilitating its use in diverse synthetic pathways. Its structural features make it suitable for constructing complex molecules, including heterocycles and functionalized aromatics.
4-Amino-2-iodo-benzoic Acid structure
4-Amino-2-iodo-benzoic Acid structure
Product Name:4-Amino-2-iodo-benzoic Acid
CAS No:73655-51-3
MF:C7H6INO2
MW:263.032514095306
MDL:MFCD16547805
CID:2672938
PubChem ID:14332036
Update Time:2025-10-18

4-Amino-2-iodo-benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-2-iodobenzoic acid
    • 4-Amino-2-iodo-benzoic Acid
    • CHEMBL3305244
    • AKOS027278232
    • YCA65551
    • CS-0263736
    • EN300-89476
    • 850-581-7
    • DTXCID70509813
    • DTXSID50559033
    • SB81977
    • D87628
    • 73655-51-3
    • Z1020801338
    • STL450366
    • 2-IODO-4-AMINOBENZOIC ACID
    • SCHEMBL255553
    • 4-Amino-2-iodobenzoicacid
    • MDL: MFCD16547805
    • Inchi: 1S/C7H6INO2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,9H2,(H,10,11)
    • InChI Key: BECAAKAVMYEKLN-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=CC=1C(=O)O)N

Computed Properties

  • Exact Mass: 262.94433Da
  • Monoisotopic Mass: 262.94433Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.3Ų

4-Amino-2-iodo-benzoic Acid Pricemore >>

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